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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597

An In-depth Technical Guide to 2-Bromonaphthalene

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Bromonaphthalene, tailored for researchers, scientists, and professionals in drug
development. It covers its fundamental characteristics, reactivity, and key experimental
procedures.

Core Chemical and Physical Properties

2-Bromonaphthalene is a halogenated aromatic hydrocarbon characterized by a bromine
atom attached to the second position of a naphthalene ring system.[1][2] It presents as a white
to off-white or pale yellow crystalline solid at room temperature.[3][4][5] This compound is a
vital intermediate in the synthesis of pharmaceuticals, dyes, and advanced materials for
organic electronics, such as OLEDs and OFETs.[3][6][7]

Identifiers and Molecular Characteristics

The fundamental identifiers and molecular properties of 2-Bromonaphthalene are summarized
below.
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Property Value Citations
CAS Number 580-13-2 [4][6][8]
Molecular Formula C1oH7Br [516][8]
Molecular Weight 207.07 g/mol [4161[8]
EINECS Number 209-452-5 [3][9]
APSMUYYLXZULMS-

InChl Key

UHFFFAOYSA-N

[8]

SMILES String

Brclccc2ccccec2cl

[8]

Physical and Spectroscopic Data

The physical properties of 2-Bromonaphthalene are detailed in the following table. The

compound is sparingly soluble in water but soluble in organic solvents like methanol, ethanol,

ether, benzene, and chloroform.[2][8][10]

Property Value Citations

Appearance White to pale yellow crystalline BI4]5]
solid/powder

Melting Point 52-59 °C [6][8][91[10][11][12]

Boiling Point 281-282 °C at 760 mmHg [31[81[9][10]

Density ~1.481 - 1.605 g/cm3 [3B1I9][10][11]

Flash Point >113 °C (>230 °F) [3][10]

Vapor Pressure 0.00565 mmHg at 25 °C [10][13]

Solubility in Methanol

50 mg/mL

[3](8]

Infrared Spectrum

Conforms to structure

[3]

Proton NMR Spectrum

Conforms to structure

[3]
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Chemical Reactivity and Synthesis

The bromine atom at the 2-position imparts significant reactivity, making 2-Bromonaphthalene
a versatile building block in organic synthesis.[2] It readily participates in a variety of coupling
reactions and can be used to form organometallic reagents.

Key Reactions

o Palladium-Catalyzed Cross-Coupling Reactions: 2-Bromonaphthalene is an excellent
substrate for Suzuki-Miyaura cross-coupling reactions to form biaryl compounds.[5][8] It also
participates in other cross-coupling reactions like the Buchwald-Hartwig amination. The
reactivity at the C2 () position can differ from the C1 () position due to electronic and steric
effects.[14]

e Nucleophilic Aromatic Substitution (SNAr): The C2 position is generally more reactive in
SNAr reactions compared to the C1 position.[14] This is attributed to the greater stabilization
of the Meisenheimer intermediate.[14] A notable example is its reaction with cuprous cyanide
to yield 2-cyanonaphthalene.[5]

o Grignard Reagent Formation: Like many aryl bromides, 2-Bromonaphthalene can react with
magnesium to form the corresponding Grignard reagent, 2-naphthylmagnesium bromide,
which is a powerful nucleophile for forming new carbon-carbon bonds.[14]

Synthesis Pathway Visualization

The synthesis of 2-Bromonaphthalene can be achieved from 2-naphthol (3-naphthol). The
following diagram illustrates a general workflow for this transformation.
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General Workflow for 2-Bromonaphthalene Synthesis
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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